![molecular formula C14H17N3OS B4540899 3-amino-N-cyclohexylthieno[2,3-b]pyridine-2-carboxamide](/img/structure/B4540899.png)
3-amino-N-cyclohexylthieno[2,3-b]pyridine-2-carboxamide
Description
Synthesis Analysis
The synthesis of 3-amino-N-cyclohexylthieno[2,3-b]pyridine-2-carboxamide and related compounds typically involves multistep reactions starting from readily available precursors. A notable method includes the iodine-mediated cyclization process, demonstrating a short four-step sequence from 2-bromopyridines to achieve the target structure (Kobayashi et al., 2009). Additionally, transformations involving reactions with ortho-formylbenzoic acid have been reported, leading to complex fused structures, highlighting the versatility of these compounds in synthetic chemistry (Vasilin et al., 2015).
Molecular Structure Analysis
X-ray structural analysis has been employed to study the molecular structure of derivatives of this compound. These studies reveal the detailed arrangement of atoms within the molecules, providing insights into their three-dimensional conformation and the potential for interactions with other molecules (Dyachenko et al., 2019).
Chemical Reactions and Properties
These compounds participate in various chemical reactions, leading to a wide array of products. For example, the reaction with chloroacetyl chloride produces chloroacetylamino derivatives, which can further react to form azidoacetylamino and monothiooxamide derivatives, showcasing their reactivity and functional group transformations (Lukina et al., 2017).
Physical Properties Analysis
The physical properties of these compounds, such as melting points, solubility, and crystal structure, are closely related to their molecular structure. For instance, concomitant polymorphism has been observed in related compounds, where different crystal forms exist under the same conditions. This phenomenon can significantly affect the material's physical properties and its applications in various fields (Özdemir et al., 2012).
Chemical Properties Analysis
The chemical properties of this compound derivatives, such as their reactivity towards different reagents and conditions, have been extensively studied. These studies have led to the discovery of various reactions that these compounds can undergo, providing valuable insights into their chemical behavior and potential applications in synthesis and medicinal chemistry (Stroganova et al., 2019).
properties
IUPAC Name |
3-amino-N-cyclohexylthieno[2,3-b]pyridine-2-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17N3OS/c15-11-10-7-4-8-16-14(10)19-12(11)13(18)17-9-5-2-1-3-6-9/h4,7-9H,1-3,5-6,15H2,(H,17,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QTWZNZMSWYZSHD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)NC(=O)C2=C(C3=C(S2)N=CC=C3)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17N3OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.37 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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